2-(1-Adamantylcarbonyl)-3-(3-bromo-4-methoxyphenyl)-1,1-cyclopropanedicarbonitrile
2-(1-Adamantylcarbonyl)-3-(3-bromo-4-methoxyphenyl)-1,1-cyclopropanedicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494794-12-6
VCID:
VC0460578
InChI:
InChI=1S/C23H23BrN2O2/c1-28-18-3-2-16(7-17(18)24)19-20(23(19,11-25)12-26)21(27)22-8-13-4-14(9-22)6-15(5-13)10-22/h2-3,7,13-15,19-20H,4-6,8-10H2,1H3/t13?,14?,15?,19?,20-,22?/m1/s1
SMILES:
COC1=C(C=C(C=C1)C2C(C2(C#N)C#N)C(=O)C34CC5CC(C3)CC(C5)C4)Br
Molecular Formula:
C23H23BrN2O2
Molecular Weight:
439.3g/mol
2-(1-Adamantylcarbonyl)-3-(3-bromo-4-methoxyphenyl)-1,1-cyclopropanedicarbonitrile
CAS No.: 494794-12-6
Main Products
VCID: VC0460578
Molecular Formula: C23H23BrN2O2
Molecular Weight: 439.3g/mol
| CAS No. | 494794-12-6 |
|---|---|
| Product Name | 2-(1-Adamantylcarbonyl)-3-(3-bromo-4-methoxyphenyl)-1,1-cyclopropanedicarbonitrile |
| Molecular Formula | C23H23BrN2O2 |
| Molecular Weight | 439.3g/mol |
| IUPAC Name | (2S)-2-(adamantane-1-carbonyl)-3-(3-bromo-4-methoxyphenyl)cyclopropane-1,1-dicarbonitrile |
| Standard InChI | InChI=1S/C23H23BrN2O2/c1-28-18-3-2-16(7-17(18)24)19-20(23(19,11-25)12-26)21(27)22-8-13-4-14(9-22)6-15(5-13)10-22/h2-3,7,13-15,19-20H,4-6,8-10H2,1H3/t13?,14?,15?,19?,20-,22?/m1/s1 |
| Standard InChIKey | JQLLMUOVGXVQGB-NOXDJGQGSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)C2[C@@H](C2(C#N)C#N)C(=O)C34CC5CC(C3)CC(C5)C4)Br |
| SMILES | COC1=C(C=C(C=C1)C2C(C2(C#N)C#N)C(=O)C34CC5CC(C3)CC(C5)C4)Br |
| Canonical SMILES | COC1=C(C=C(C=C1)C2C(C2(C#N)C#N)C(=O)C34CC5CC(C3)CC(C5)C4)Br |
| PubChem Compound | 11838526 |
| Last Modified | Nov 11 2021 |
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